1-(5-Bromo-7-chloro-1H-indol-1-yl)ethanone
Description
1-(5-Bromo-7-chloro-1H-indol-3-yl)ethanone is a chemical compound with the molecular formula C10H7BrClNO and a molecular weight of 272.53 . It is used in various chemical reactions .
Molecular Structure Analysis
The molecular structure of 1-(5-Bromo-7-chloro-1H-indol-1-yl)ethanone consists of a bromine atom and a chlorine atom attached to an indole ring, which is further connected to an ethanone group . Indole derivatives play a main role in cell biology .Chemical Reactions Analysis
While specific chemical reactions involving 1-(5-Bromo-7-chloro-1H-indol-1-yl)ethanone are not available, indole derivatives are known to participate in a variety of chemical reactions .Physical And Chemical Properties Analysis
The boiling point of 1-(5-Bromo-7-chloro-1H-indol-1-yl)ethanone is predicted to be 416.7±40.0 °C, and its density is predicted to be 1.687±0.06 g/cm3 at 20 °C and 760 Torr .Scientific Research Applications
Indole Derivatives and Their Biological Potential
Indole derivatives possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . This has created interest among researchers to synthesize a variety of indole derivatives .
Indole in Antiviral Activity
6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were prepared and reported as antiviral agents . In all tested compounds, compound methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate showed inhibitory activity against influenza A with IC50 = 7.53 μmol/L and the highest selectivity index (SI) value 17.1 to CoxB3 virus .
Indole in Anti-inflammatory Activity
Indole-3-acetic acid is a plant hormone produced by the degradation of tryptophan in higher plants . Derivatives of indole are of wide interest because of their diverse biological and clinical applications .
Indole in Anticancer Activity
Indole derivatives have shown potential in anticancer activity. For example, 2-(5-butyl-3-chloro-1-substituted-1H-pyrrol-2-yl)-1H-benzo[d]imidazole was synthesized and evaluated for antitumor activity against HeLa cancer cell line .
Indole in Antimicrobial Activity
Indole derivatives have also been reported to have antimicrobial properties. For instance, 7-Bromoindole, a 7-substituted indole derivative, has been reported to reduce the production of staphyloxanthin in Staphylococcus aureus .
properties
IUPAC Name |
1-(5-bromo-7-chloroindol-1-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7BrClNO/c1-6(14)13-3-2-7-4-8(11)5-9(12)10(7)13/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YWWFHTIPZJKUAY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1C=CC2=CC(=CC(=C21)Cl)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7BrClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30646834 |
Source
|
| Record name | 1-(5-Bromo-7-chloro-1H-indol-1-yl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30646834 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.52 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(5-Bromo-7-chloro-1H-indol-1-yl)ethanone | |
CAS RN |
1000343-44-1 |
Source
|
| Record name | 1-(5-Bromo-7-chloro-1H-indol-1-yl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30646834 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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